Cas no 6623-96-7 (2-methyl-1-(2-methylprop-1-enoxy)propane)

2-methyl-1-(2-methylprop-1-enoxy)propane structure
6623-96-7 structure
Product Name:2-methyl-1-(2-methylprop-1-enoxy)propane
CAS No:6623-96-7
MF:C8H16O
MW:128.212042808533
CID:1706171
PubChem ID:244341
Update Time:2025-04-21

2-methyl-1-(2-methylprop-1-enoxy)propane Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1-(2-methylprop-1-enoxy)propane
    • CTK2F4585
    • 2-methyl-1-(2-methylpropoxy)prop-1-ene
    • AR-1E3280
    • NSC55204
    • Isobutyl-(2-methyl-propenyl)-aether
    • isobutyl-(2-methyl-propenyl)-ether
    • 2-methyl-1-propenyl isobutyl ether
    • AC1L6DII
    • AG-K-85349
    • 1-Isobutoxy-2-methyl-propen
    • isobutyl isobutenyl ether
    • AC1Q55LL
    • Isobut-1-enyl-isobutyl-ether
    • 1-isobutoxy-2-methyl-propene
    • CTK2F4585; 2-methyl-1-(2-methylpropoxy)prop-1-ene; AR-1E3280; NSC55204; Isobutyl-(2-methyl-propenyl)-aether; isobutyl-(2-methyl-propenyl)-ether; 2-methyl-1-propenyl isobutyl ether; AC1L6DII; AG-K-85349; 1-Isobutoxy-2-methyl-propen; isobutyl isobutenyl ether; AC1Q55LL; Isobut-1-enyl-isobutyl-ether; 1-isobutoxy-2-methyl-propene;
    • NSC-55204
    • DTXSID40288300
    • 6623-96-7
    • DS-013423
    • isobutenyl isobutyl ether
    • SCHEMBL4425917
    • Inchi: 1S/C8H16O/c1-7(2)5-9-6-8(3)4/h5,8H,6H2,1-4H3
    • InChI Key: RLBUGNBXJUPNQP-UHFFFAOYSA-N
    • SMILES: O(/C=C(\C)/C)CC(C)C

Computed Properties

  • Exact Mass: 128.12018
  • Monoisotopic Mass: 128.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 88.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
  • LogP: 2.58270
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